Cas no 945379-11-3 (1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-)
945379-11-3 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
CAS No:945379-11-3
MF:C8H6F3NO3
MW:221.1333527565
CID:1001043
PubChem ID:45121053
Update Time:2025-04-20
1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
- 5-Formyl-2-methyl-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid
- SMNKHSZKLLUFAY-UHFFFAOYSA-N
- 1H-Pyrrole-3-carboxylic acid,5-formyl-2-methyl-4-(trifluoromethyl)-
- 945379-11-3
- 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
- DB-279941
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- Inchi: 1S/C8H6F3NO3/c1-3-5(7(14)15)6(8(9,10)11)4(2-13)12-3/h2,12H,1H3,(H,14,15)
- InChI Key: SMNKHSZKLLUFAY-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=O)NC(C)=C1C(=O)O)(F)F
Computed Properties
- Exact Mass: 221.02997754g/mol
- Monoisotopic Mass: 221.02997754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70.2Ų
1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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